Cas no 540778-86-7 (ethyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate)

• Product Name: ethyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate
• CAS No: 540778-86-7
• MF: C₁₁H₁₀BrFO₂
• MW: 273.098306179047
• CID: 4512745
• PubChem ID: 58288400
• Update Time: 2025-08-02

ethyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-bromo-4-fluorophenyl)-, ethyl ester, (2E)-
• ethyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate
• EN300-1453836
• (2E)-3-(3-Bromo-4-fluorophenyl)-2-propenoic acid, ethyl ester
• 1147334-61-9
• 540778-86-7
• ETHYL(2E)-3-(3-BROMO-4-FLUOROPHENYL)PROP-2-ENOATE

• Inchi： 1S/C11H10BrFO2/c1-2-15-11(14)6-4-8-3-5-10(13)9(12)7-8/h3-7H,2H2,1H3/b6-4+
• InChI Key： UHENAOKTIVDSSB-GQCTYLIASA-N
• SMILES： C(OCC)(=O)/C=C/C1=CC=C(F)C(Br)=C1

Computed Properties

• Exact Mass: 271.98482Da
• Monoisotopic Mass: 271.98482Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on ethyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate

Recent Advances in the Study of Ethyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate (CAS: 540778-86-7)

Ethyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate (CAS: 540778-86-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structure, featuring a bromo-fluorophenyl moiety and an ethyl ester group, makes it a promising candidate for further investigation.

Recent studies have explored the synthetic pathways for ethyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate, with a focus on optimizing yield and purity. One notable approach involves the Horner-Wadsworth-Emmons (HWE) reaction, which has been successfully employed to produce the compound with high stereoselectivity. The reaction conditions, including the choice of base and solvent, have been carefully optimized to minimize side reactions and improve overall efficiency. These advancements in synthesis are critical for ensuring a reliable supply of the compound for further biological testing.

In terms of biological activity, ethyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate has shown promising results in preliminary screening assays. The compound has been evaluated for its potential as an inhibitor of various enzymes, including kinases and proteases, which are often targeted in the treatment of cancer and inflammatory diseases. Early data suggest that the bromo-fluorophenyl moiety may play a key role in binding to the active sites of these enzymes, thereby modulating their activity. Further structure-activity relationship (SAR) studies are underway to elucidate the precise mechanisms of action.

Another area of interest is the compound's potential as a building block for the synthesis of more complex molecules. Researchers have demonstrated that ethyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate can serve as a versatile intermediate in the preparation of heterocyclic compounds, such as pyrazoles and pyrimidines, which are commonly found in pharmaceuticals. This versatility underscores the compound's value in medicinal chemistry and highlights its potential for use in the development of new drugs.

Despite these promising findings, challenges remain in the development of ethyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Additionally, the compound's mechanism of action and its effects on various biological pathways require more detailed investigation. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these challenges and unlock the full potential of this compound.

In conclusion, ethyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate (CAS: 540778-86-7) represents a promising area of research in chemical biology and medicinal chemistry. Recent advances in its synthesis and biological evaluation have laid the groundwork for future studies aimed at exploring its therapeutic potential. As research continues, this compound may emerge as a valuable tool in the discovery and development of new drugs for a range of diseases.